Cas no 10526-03-1 (1-Aziridinepropanoicacid, hexyl ester)
10526-03-1 structure
Product Name:1-Aziridinepropanoicacid, hexyl ester
CAS No:10526-03-1
MF:C11H21NO2
MW:199.28994345665
CID:181528
PubChem ID:25335
Update Time:2025-04-19
1-Aziridinepropanoicacid, hexyl ester Chemical and Physical Properties
Names and Identifiers
-
- 1-Aziridinepropanoicacid, hexyl ester
- 1-Aziridinepropionicacid, hexyl ester (7CI,8CI)
- hexyl 3-(aziridin-1-yl)propanoate
- DTXSID50147035
- 1-AZIRIDINEPROPIONIC ACID, HEXYL ESTER
- 1-Aziridinepropanoic acid, hexyl ester
- 10526-03-1
-
- Inchi: 1S/C11H21NO2/c1-2-3-4-5-10-14-11(13)6-7-12-8-9-12/h2-10H2,1H3
- InChI Key: NOVRXKFQWDPVJF-UHFFFAOYSA-N
- SMILES: O(CCCCCC)C(CCN1CC1)=O
Computed Properties
- Exact Mass: 199.15733
- Monoisotopic Mass: 199.157
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 9
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29.3A^2
- XLogP3: 2.2
Experimental Properties
- Density: 0.991
- Boiling Point: 271.3°Cat760mmHg
- Flash Point: 96.3°C
- Refractive Index: 1.472
- PSA: 29.31
- LogP: 1.75350
1-Aziridinepropanoicacid, hexyl ester Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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